Cas no 1485005-45-5 (3,4-dihydro-2H-1-benzopyran-3-carboximidamide)

• Product Name: 3,4-dihydro-2H-1-benzopyran-3-carboximidamide
• CAS No: 1485005-45-5
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5160879
• PubChem ID: 65415295
• Update Time: 2025-08-05

3,4-dihydro-2H-1-benzopyran-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboximidamide, 3,4-dihydro-
• 3,4-dihydro-2H-1-benzopyran-3-carboximidamide

• Inchi： 1S/C10H12N2O/c11-10(12)8-5-7-3-1-2-4-9(7)13-6-8/h1-4,8H,5-6H2,(H3,11,12)
• InChI Key： LUPCVIBKZFRTMO-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2CC1C(N)=N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 3,4-dihydro-2H-1-benzopyran-3-carboximidamide

Professional Introduction to Compound with CAS No. 1485005-45-5 and Product Name: 3,4-dihydro-2H-1-benzopyran-3-carboximidamide

The compound with the CAS number 1485005-45-5 and the product name 3,4-dihydro-2H-1-benzopyran-3-carboximidamide represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The benzopyran core, combined with the carboximidamide functional group, provides a versatile scaffold for further chemical modifications and biological evaluations.

3,4-dihydro-2H-1-benzopyran-3-carboximidamide is a derivative of benzopyran, a class of compounds known for their broad spectrum of biological activities. Benzopyrans have been extensively studied for their roles in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of the carboximidamide group at the 3-position of the benzopyran ring introduces additional reactivity and potential binding sites for biological targets. This modification has been strategically employed to enhance the pharmacological profile of the compound.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. The structural motif of 3,4-dihydro-2H-1-benzopyran-3-carboximidamide aligns well with current trends in drug discovery, particularly in the design of small-molecule inhibitors. The benzopyran scaffold offers a balance between lipophilicity and metabolic stability, making it an attractive candidate for further development. Additionally, the carboximidamide moiety provides a site for covalent bonding interactions with biological targets, which can lead to increased binding affinity and improved drug efficacy.

One of the most compelling aspects of 3,4-dihydro-2H-1-benzopyran-3-carboximidamide is its potential in modulating enzyme activity. Enzymes play a crucial role in numerous biological pathways, and inhibiting or activating specific enzymes can lead to therapeutic benefits. The carboximidamide group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions within the active site of an enzyme. This versatility makes 3,4-dihydro-2H-1-benzopyran-3-carboximidamide a promising candidate for developing enzyme inhibitors with high selectivity and potency.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where existing molecular frameworks are modified to identify new leads with improved properties. The benzopyran core has been successfully used in scaffold hopping due to its structural flexibility and functional diversity. By incorporating the carboximidamide group into this framework, researchers have been able to generate novel compounds with enhanced biological activity. For instance, derivatives of 3,4-dihydro-2H-1-benzopyran-3-carboximidamide have shown promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer progression.

The synthesis of 3,4-dihydro-2H-1-benzopyran-3-carboximidamide involves multi-step organic transformations that highlight the synthetic versatility of benzopyrans. Key steps include cyclization reactions to form the benzopyran ring system followed by functionalization at the 3-position with a carboximidamide group. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for further research and development.

The pharmacokinetic properties of 3,4-dihydro-2H-1-benzopyran-3-carboximidamide are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for determining its clinical efficacy and safety profile. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic characteristics, including reasonable bioavailability and moderate metabolic clearance rates. These properties make it an attractive candidate for further development into a therapeutic agent.

In conclusion, 3 , 4 - dihydro - 2 H - 1 - benzopyran - 3 - carboximidamide ( CAS No . 1485005 - 45 - 5 ) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications in medicinal chemistry make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological targets continues to evolve , compounds like this one will play an increasingly important role in drug discovery and development .